Cas no 454-50-2 (Methanetricarbonitrile)
Methanetricarbonitrile structure
Product Name:Methanetricarbonitrile
Methanetricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Methanetricarbonitrile
- Cyanoform
- Tricyanomethane
- DTXSID20411917
- NS00115000
- Q19903909
- 454-50-2
-
- Inchi： 1S/C4HN3/c5-1-4(2-6)3-7/h4H
- InChI Key： HFWIMJHBCIGYFH-UHFFFAOYSA-N
- SMILES： N#CC(C#N)C#N
Computed Properties
- Exact Mass: 91.01713
- Monoisotopic Mass: 91.017047045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
- pka: -5(at 25℃)
Methanetricarbonitrile Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
454-50-2 (Methanetricarbonitrile) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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